Cas no 2137057-68-0 ((2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol
• CAS No: 2137057-68-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD31601318
• CID: 5609602
• PubChem ID: 93789847
• Update Time: 2025-08-05

(2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-843930
• 2137057-68-0
• (2R)-3-{[(furan-2-yl)methyl]amino}propane-1,2-diol
• (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol

• MDL： MFCD31601318
• Inchi： 1S/C8H13NO3/c10-6-7(11)4-9-5-8-2-1-3-12-8/h1-3,7,9-11H,4-6H2/t7-/m1/s1
• InChI Key： DUPNWZXNFLDGTB-SSDOTTSWSA-N
• SMILES： O[C@@H](CO)CNCC1=CC=CO1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 65.6Ų

Additional information on (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol

Compound Introduction: (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol (CAS No. 2137057-68-0)

Compound (CAS No. 2137057-68-0), formally known as (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol, represents a significant advancement in the field of pharmaceutical chemistry. This chiral compound has garnered considerable attention due to its structural complexity and potential therapeutic applications. The molecule features a proline-like motif, which is a cornerstone in the development of enantioselective drugs, and is further distinguished by its furan-based side chain, contributing to its unique pharmacokinetic properties.

The stereochemistry of (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol is critical for its biological activity. The (2R) configuration at the proline-like center imparts specific interactions with biological targets, enhancing binding affinity and selectivity. This aspect has been extensively studied in recent years, particularly in the context of developing novel protease inhibitors and kinase modulators. The furan ring, on the other hand, introduces hydrophobicity and rigidity to the molecule, which can be leveraged to improve drug solubility and metabolic stability.

Recent research has highlighted the compound's potential in addressing neurological disorders. Studies indicate that (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol can modulate neurotransmitter pathways by interacting with specific receptors and enzymes. For instance, preclinical trials have demonstrated its efficacy in reducing inflammation and oxidative stress in neuronal cells, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has also been a focal point of investigation, as this property is essential for central nervous system (CNS) drug delivery.

The synthesis of (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol presents a formidable challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only ensure the compound's efficacy but also minimize unwanted side effects associated with racemic mixtures. The development of scalable synthetic routes has been crucial for transitioning this compound from laboratory research to clinical trials.

In addition to its therapeutic potential, (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol has shown promise in drug discovery pipelines for other indications. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules. Researchers have explored derivatives of this compound to enhance its pharmacological profile further. For example, modifications to the furan ring have led to compounds with improved bioavailability and reduced toxicity.

The role of computational chemistry in optimizing (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets and optimizing drug-like properties. These simulations have guided the design of next-generation analogs with enhanced efficacy and reduced off-target effects. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large chemical libraries.

Regulatory considerations are another critical aspect of bringing (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol to market. Compliance with international guidelines ensures that the compound meets stringent safety and quality standards before it reaches patients. Good Manufacturing Practices (GMP) have been implemented across production facilities to guarantee consistency and purity. Additionally, toxicological studies have been conducted to assess long-term exposure risks and establish safe dosage regimens.

The future prospects for (2R)-3-{(furan-2-yl)methylamino}propane-1,2-diol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves, so too will our ability to harness the potential of this remarkable compound.